![molecular formula C18H16Cl2N2O6 B4834002 1,1'-(2,2-dichloro-1,1-ethenediyl)bis(4-methoxy-3-methyl-5-nitrobenzene)](/img/structure/B4834002.png)
1,1'-(2,2-dichloro-1,1-ethenediyl)bis(4-methoxy-3-methyl-5-nitrobenzene)
Overview
Description
1,1'-(2,2-dichloro-1,1-ethenediyl)bis(4-methoxy-3-methyl-5-nitrobenzene), commonly known as DCM, is a chemical compound that has been widely used in scientific research. DCM is a type of bis-nitrophenyl ether that has been found to have various biological and physiological effects.
Scientific Research Applications
DCM has been used in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions, as a photosensitizer for photodynamic therapy, and as a potential anticancer agent. DCM has also been used in the development of new materials and as a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of DCM is not fully understood, but it is believed to involve the generation of reactive oxygen species (ROS) and the induction of apoptosis in cancer cells. DCM has also been found to inhibit the activity of various enzymes, including protein kinase C and cyclooxygenase-2.
Biochemical and Physiological Effects
DCM has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of gene expression. DCM has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its potential as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using DCM in lab experiments is its high solubility in organic solvents, which makes it easy to work with. However, DCM is also highly toxic and can be hazardous to handle, which limits its use in certain applications.
Future Directions
For research on DCM include the development of new synthetic methods, investigation of its potential as an anticancer agent, and exploration of its use in materials science and nanotechnology.
properties
IUPAC Name |
5-[2,2-dichloro-1-(4-methoxy-3-methyl-5-nitrophenyl)ethenyl]-2-methoxy-1-methyl-3-nitrobenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N2O6/c1-9-5-11(7-13(21(23)24)16(9)27-3)15(18(19)20)12-6-10(2)17(28-4)14(8-12)22(25)26/h5-8H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATJWSYXOAFNQLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OC)[N+](=O)[O-])C(=C(Cl)Cl)C2=CC(=C(C(=C2)C)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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